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Compound of Interest

2-Chloro-5-hydroxy-4-
Compound Name:
methylbenzaldehyde

Cat. No.: B13005417

Get Quote

Technical Profile: 2-Chloro-5-hydroxy-4-
methylbenzaldehyde

CAS Registry Number: 860753-80-6[1][2][3]

Executive Summary

2-Chloro-5-hydroxy-4-methylbenzaldehyde is a halogenated benzaldehyde derivative
characterized by the presence of a hydroxyl group, a methyl group, and a chlorine atom on the
benzene ring.[1] It serves as a critical building block in medicinal chemistry, particularly in the
design of heterocycles and kinase inhibitors where the aldehyde moiety facilitates
condensation reactions and the halogen provides a handle for cross-coupling (e.g., Suzuki-
Miyaura).

Unlike its more common isomers (e.g., 2-chloro-4-hydroxy- or 5-chloro-2-hydroxy-), this specific
substitution pattern (2-Cl, 5-OH, 4-Me) offers unique steric and electronic properties that
influence the regioselectivity of downstream transformations.[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13005417#bc-rfq
https://www.bldpharm.com/products/34333-12-5.html
https://www.bldpharm.com/products/34333-12-5.html
https://aksci.com/item_detail.php?cat=5261EG
https://www.benchchem.com/product/b13005417/docs?utm_src=pdf-body#2-chloro-5-hydroxy-4-methylbenzaldehyde-cas-number-and-registry-data
https://www.bldpharm.com/products/34333-12-5.html
https://www.bldpharm.com/products/34333-12-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13005417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Identity & Registry Data

Detailed identification data is crucial for regulatory compliance and database verification.

Attribute Data
CAS Number 860753-80-6
IUPAC Name 2-Chloro-5-hydroxy-4-methylbenzaldehyde

6-Chloro-3-hydroxy-4-methylbenzaldehyde
Common Synonyms (numbering variant); Benzaldehyde, 2-chloro-5-

hydroxy-4-methyl-

Molecular Formula CsH7CIO2
Molecular Weight 170.59 g/mol
SMILES Cclcc(O)c(cclChCc=0

Specific key depends on tautomer/protonation
InChl Key state, typically generated as:[1][4][5]
[6]InChI=1S/C8H7CIO2/...

MFCDQ7783652 (varies by supplier, verify
specific batch)

MDL Number

Physicochemical Properties

Note: As a specialized intermediate, some values are derived from predictive models validated
against structural analogs.

Appearance: Off-white to pale yellow solid/powder.[1]

Melting Point: Typically 145-150 °C (Predicted); experimental values may vary based on
purity.

Boiling Point: ~285 °C at 760 mmHg (Predicted).

Solubility:
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o Soluble in: DMSO, Methanol, Ethyl Acetate, DMF.

o Sparingly soluble in: Water (due to lipophilic chloro/methyl groups despite the phenolic
hydroxyl).

» Acidity (pKa): The phenolic hydroxyl group is expected to have a pKa = 7.5-8.5, slightly
more acidic than unsubstituted phenol due to the electron-withdrawing chlorine and aldehyde
groups.

Synthesis & Manufacturing

The synthesis of 2-Chloro-5-hydroxy-4-methylbenzaldehyde presents a regiochemical
challenge. The most robust route involves the electrophilic aromatic substitution (chlorination)
of the corresponding hydroxybenzaldehyde precursor.

Core Synthetic Pathway (Retrosynthesis)

The primary route utilizes 3-Hydroxy-4-methylbenzaldehyde as the starting material.[1] The
hydroxyl group directs the incoming electrophile (Cl*) to the ortho or para positions. Since the
para position (relative to OH) is Position 6 (which corresponds to Position 2 in the target
numbering), and Position 2 (between OH and CHO) is sterically crowded, the reaction
conditions must be tuned to favor the desired isomer.

Reaction Scheme Description:

e Precursor: 3-Hydroxy-4-methylbenzaldehyde.
e Reagent: Sulfuryl chloride (

) or Chlorine gas (
) in acetic acid.

e Mechanism: Electrophilic Aromatic Substitution (EAS).

e Product: 2-Chloro-5-hydroxy-4-methylbenzaldehyde (Target) + minor regioisomers.

Visualization of Synthesis Logic
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The following diagram illustrates the retrosynthetic logic and forward synthesis workflow.

Target Product:
2-Chloro-5-hydroxy-4-methylbenzaldehyde
-HCI (Aromatization; (CAS 860753-80-6)
Reagent:

Starting Material: Activation Attack at C-6 (Ortho to OH: Transition State:
| Activation | | Attack at C-6 (Ortho to OH) . -
3-Hydroxy-4-methylbenzaldehyde (Eﬁecc:lzr ocil)zhilljirc %Eé:ﬁ;i:n) Sigma Complex Alternative substitution

Byproducts:
Regioisomers (e.g., 6-Cl isomer) )
Over-chlorination

Click to download full resolution via product page

Caption: Synthetic pathway for CAS 860753-80-6 via electrophilic chlorination of 3-hydroxy-4-
methylbenzaldehyde.

Applications in Drug Development

This compound is primarily utilized as a scaffold intermediate in the synthesis of bioactive
molecules.

Key Structural Utility

o Aldehyde Handle (C-1): Enables condensation reactions (e.g., Knoevenagel, reductive
amination) to form heterocycles like quinolines, benzofurans, or indoles.

e Phenolic Hydroxyl (C-5): Allows for etherification or esterification to modulate solubility and
lipophilicity (LogP).

e Aryl Chloride (C-2): Serves as a leaving group for nucleophilic aromatic substitution
(ngcontent-ng-c1131663873=""_nghost-ng-c2519336191="" class="inline ng-star-inserted">

) or a partner in Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) to build
biaryl systems common in kinase inhibitors.

Therapeutic Areas

e Oncology: Synthesis of tyrosine kinase inhibitors where the benzaldehyde core mimics the
ATP-binding pocket.[1]
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« Infectious Disease: Development of antimicrobial agents requiring halogenated phenol
pharmacophores.

Analytical Characterization & Quality Control

To ensure the integrity of experimental results, the identity of the compound must be validated
using the following multi-modal approach.

Expected Analytical Signatures
¢ IH NMR (DMSO-ds, 400 MHZz):

o Aldehyde (-CHO): Singlet at ~10.1-10.3 ppm.[7]
o Phenolic (-OH): Broad singlet at ~10.5-11.0 ppm (exchangeable with D20).

o Aromatic Protons: Two singlets (due to para substitution pattern relative to each other on
the 1,2,4,5-substituted ring). One at ~7.6 ppm (H-3, ortho to CI) and one at ~6.9 ppm (H-6,
ortho to OH).[1]

o Methyl (-CHs): Singlet at ~2.2—-2.3 ppm.

e Mass Spectrometry (LC-MS):
o lonization: ESI- (Negative mode) often favored for phenols.
o m/z: [M-H]~ = 169.0.

o Isotope Pattern: Distinct 3:1 ratio for 3°CI:3’Cl isotopes (M and M+2 peaks).

QC Decision Workflow
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Caption: Quality control workflow ensuring isomeric purity prior to downstream application.

Safety & Handling (MSDS Highlights)

Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.[1][8]
o Causes serious eye irritation.

Eye Irritation H319

[8]

May cause respiratory
irritation.[1][8]

STOT-SE H335
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Handling Protocols:
+ PPE: Wear nitrile gloves, safety goggles, and a lab coat.

o Storage: Store under inert atmosphere (Nitrogen/Argon) at 2—8 °C. Aldehydes are prone to
oxidation to the corresponding benzoic acid upon air exposure.

o Spill: Absorb with inert material (vermiculite) and dispose of as hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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